Cas no 2228683-29-0 (methyl 2-hydroxy-3-(3-hydroxyphenyl)-3-methylbutanoate)

• Product Name: methyl 2-hydroxy-3-(3-hydroxyphenyl)-3-methylbutanoate
• CAS No: 2228683-29-0
• MF: C₁₂H₁₆O₄
• MW: 224.253044128418
• CID: 5913904
• PubChem ID: 165615936
• Update Time: 2025-05-19

methyl 2-hydroxy-3-(3-hydroxyphenyl)-3-methylbutanoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-hydroxy-3-(3-hydroxyphenyl)-3-methylbutanoate
• EN300-1801173
• 2228683-29-0

• Inchi： 1S/C12H16O4/c1-12(2,10(14)11(15)16-3)8-5-4-6-9(13)7-8/h4-7,10,13-14H,1-3H3
• InChI Key： NPQQDGFKMOTMKG-UHFFFAOYSA-N
• SMILES： OC(C(=O)OC)C(C)(C)C1C=CC=C(C=1)O

Computed Properties

• Exact Mass: 224.10485899g/mol
• Monoisotopic Mass: 224.10485899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 66.8Ų

Additional information on methyl 2-hydroxy-3-(3-hydroxyphenyl)-3-methylbutanoate

Methyl 2-hydroxy-3-(3-hydroxyphenyl)-3-methylbutanoate (CAS No. 2228683-29-0): A Comprehensive Overview

Methyl 2-hydroxy-3-(3-hydroxyphenyl)-3-methylbutanoate, identified by its CAS number 2228683-29-0, is a compound of significant interest in the field of chemical and pharmaceutical research. This molecule, characterized by its intricate structural framework, has garnered attention due to its potential applications in various biochemical pathways and synthetic methodologies. The presence of multiple hydroxyl groups and a methyl-substituted butanoate moiety makes it a versatile intermediate in the synthesis of more complex molecules.

The compound's structure, featuring a 2-hydroxy group and a 3-(3-hydroxyphenyl) substituent, positions it as a promising candidate for further investigation in drug discovery and material science. Recent studies have highlighted the importance of hydroxyl-containing compounds in medicinal chemistry, particularly in the development of enzyme inhibitors and anti-inflammatory agents. The methyl 2-hydroxy-3-(3-hydroxyphenyl)-3-methylbutanoate structure exhibits unique physicochemical properties that could be exploited for designing novel therapeutic agents.

In the realm of synthetic organic chemistry, this compound serves as a valuable building block for constructing more elaborate molecular architectures. The dual functionality provided by the hydroxyl groups allows for diverse chemical modifications, including esterification, etherification, and oxidation reactions. These transformations are crucial for tailoring the compound's properties to meet specific synthetic goals. For instance, the ester group can be hydrolyzed to yield a corresponding carboxylic acid, which may then be further functionalized.

Recent advancements in computational chemistry have enabled researchers to predict the reactivity and stability of such compounds with high accuracy. Molecular modeling studies on methyl 2-hydroxy-3-(3-hydroxyphenyl)-3-methylbutanoate have revealed insights into its interaction with biological targets. These studies suggest that the compound may exhibit inhibitory activity against certain enzymes involved in metabolic pathways relevant to human health. This finding aligns with the growing interest in natural product-inspired molecules as sources of bioactive compounds.

The pharmaceutical industry has long been fascinated by natural products due to their structural complexity and biological activity. Many drugs on the market today are derived from or inspired by natural compounds. The methyl 2-hydroxy-3-(3-hydroxyphenyl)-3-methylbutanoate molecule, with its phenolic and carboxylic acid-like features, resembles several known bioactive agents. This resemblance suggests that it could be a valuable scaffold for drug development.

In addition to its pharmaceutical potential, this compound has applications in materials science. The presence of functional groups such as hydroxyl and ester makes it suitable for polymerization reactions, leading to the formation of novel polymers with tailored properties. These polymers could find use in coatings, adhesives, and other industrial applications where specific chemical characteristics are required.

The synthesis of methyl 2-hydroxy-3-(3-hydroxyphenyl)-3-methylbutanoate presents both challenges and opportunities for synthetic chemists. While the structural complexity may pose difficulties in terms of reaction optimization and yield improvement, it also offers a rich ground for innovation. Recent reports have described efficient synthetic routes to this compound using catalytic methods that enhance selectivity and reduce waste generation. Such green chemistry approaches are increasingly important in modern drug discovery.

The role of hydroxyl-containing compounds in biological systems cannot be overstated. These molecules often serve as signaling intermediates or substrates for enzymatic reactions. The methyl 2-hydroxy-3-(3-hydroxyphenyl)-3-methylbutanoate structure, with its multiple hydroxyl groups, is well-positioned to participate in such processes. Understanding how these compounds interact with biological targets at the molecular level is crucial for developing effective therapeutic strategies.

The future directions for research on this compound are multifaceted. Further investigation into its pharmacological properties is warranted to determine its potential as a lead compound or intermediate in drug development programs. Additionally, exploring its role in material science could lead to novel applications that benefit various industries. As computational methods continue to improve, researchers will be better equipped to design and synthesize molecules like this one with greater precision and efficiency.